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Cat. No.: B12423960

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro biological activity of the

influenza nucleoprotein (NP) peptide fragment 147-155. This peptide, with the amino acid

sequence TYQRTRALV, is a well-characterized, immunodominant cytotoxic T-lymphocyte

(CTL) epitope in the context of the murine major histocompatibility complex (MHC) class I

molecule H-2K'd'[1][2]. Its ability to elicit potent CD8+ T cell responses makes it a crucial target

for influenza vaccine and therapeutic development. This document details the key in vitro

activities, experimental protocols, and associated quantitative data, presented in a format

designed for laboratory use and strategic planning.

Core Biological Activities
The primary in vitro biological activity of the Influenza NP (147-155) peptide is the stimulation of

influenza-specific CD8+ T cells. This manifests in several measurable outcomes:

CTL-Mediated Cytotoxicity: NP (147-155)-pulsed target cells are efficiently lysed by NP-

specific CD8+ cytotoxic T lymphocytes. This activity is a cornerstone of the adaptive immune

response to influenza infection[3].
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T-Cell Proliferation and Activation: The peptide induces the proliferation and activation of NP

(147-155)-specific CD8+ T cells from immunized animals.

Cytokine Secretion: Upon recognition of the peptide presented by antigen-presenting cells

(APCs), CD8+ T cells secrete effector cytokines, most notably Interferon-gamma (IFN-γ),

Tumor Necrosis Factor-alpha (TNF-α), and Interleukin-2 (IL-2)[4][5].

Quantitative Data Summary
The following tables summarize quantitative data from various in vitro studies investigating the

biological activity of Influenza NP (147-155). These values provide a reference for expected

experimental outcomes and assay setup.

Table 1: Peptide Concentrations for T-Cell Stimulation

Assay Type
Peptide
Concentration

Cell Type Source

In vitro restimulation

of lymphocytes
5 µg/ml

Mouse

splenocytes/lymphocy

tes

[4][5]

IFN-γ ELISPOT 5 µg/ml Mouse splenocytes [6]

Intracellular Cytokine

Staining (ICS)
1 µ g/sample Mouse splenocytes [7]

51Cr-Release Assay

(Target cell pulsing)
10 µg

P815 mastocytoma

cells
[8]

Table 2: Representative T-Cell Responses

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4626850/
https://journals.asm.org/doi/10.1128/mbio.01024-15
https://pmc.ncbi.nlm.nih.gov/articles/PMC4626850/
https://journals.asm.org/doi/10.1128/mbio.01024-15
https://www.springermedizin.de/influenza-a-virus-nucleoprotein-derived-from-escherichia-coli-or/9610948
https://journals.asm.org/doi/10.1128/jvi.01910-06
https://www.pnas.org/doi/10.1073/pnas.0538056100
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Type Response Metric
Experimental
Conditions

Source

IFN-γ ELISPOT
~10-45 SFC/10^6

splenocytes

Splenocytes from

mice immunized with

NP protein or

recombinant vaccinia

virus expressing NP.

[6]

In vivo Cytotoxicity

Assay
17-45% specific lysis

Target cells pulsed

with NP (147-155)

transferred into

immunized mice.

[6]

Intracellular Cytokine

Staining (ICS)

Varies (e.g., >0.5% of

CD8+ T cells IFN-γ+)

Splenocytes from

adenovirus-vectored

NP vaccine

immunized mice,

stimulated with NP

(147-155).

[9]

Experimental Protocols and Workflows
Detailed methodologies for key experiments are provided below, accompanied by workflow

diagrams generated using Graphviz.

Peptide Pulsing of Target Cells for Cytotoxicity Assays
This protocol describes the process of loading target cells with the NP (147-155) peptide,

making them recognizable and susceptible to lysis by NP-specific CTLs.

Methodology:

Cell Preparation: Culture P815 mastocytoma cells (H-2d compatible) to the desired density.

Peptide Incubation: Incubate P815 cells with the synthetic NP (147-155) peptide (e.g., at 10

µg/ml) in serum-free media for 1 hour at 37°C in a 5% CO2 incubator[8].
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Labeling: Add 100 µCi of Na51CrO4 to the cell suspension and incubate for an additional 90

minutes[8].

Washing: Wash the peptide-pulsed and labeled target cells extensively with media to remove

excess peptide and unincorporated 51Cr.

Co-culture: The prepared target cells are now ready for co-culture with effector CTLs in a

51Cr-release assay.
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Peptide Pulsing and Labeling Workflow

P815 Target Cells Incubate with
NP (147-155) Peptide

 1 hr, 37°C Label with 51Cr 90 min Wash Cells Ready for
CTL Co-culture
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IFN-γ ELISPOT Assay Workflow

Coat Plate with
Capture Antibody

Block Plate

Add Splenocytes

Stimulate with
NP (147-155) Peptide

Incubate 24-48h

Add Detection Antibody

Add Enzyme and Substrate

Count Spots

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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